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Compound of Interest

Compound Name: 1,3-Dichloro-1,1-difluoropropane

Cat. No.: B1294485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for

fluorinated alkanes, crucial for understanding their stability, reactivity, and potential applications

in various scientific and industrial fields, including drug development. The document

summarizes key quantitative data, details experimental methodologies for their determination,

and illustrates fundamental concepts through logical diagrams.

Introduction to Fluorinated Alkanes
Fluorinated alkanes, or hydrofluorocarbons (HFCs), are organic compounds containing carbon,

hydrogen, and fluorine. The progressive substitution of hydrogen with fluorine atoms

dramatically alters the physicochemical properties of the parent alkane. The high

electronegativity of fluorine and the strength of the carbon-fluorine bond lead to unique

characteristics such as increased thermal stability, chemical inertness, and altered boiling

points.[1] A thorough understanding of their thermochemical properties, including enthalpy of

formation, entropy, and heat capacity, is essential for process modeling, safety assessments,

and the rational design of new molecules in fields like pharmaceuticals and materials science.
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The following tables summarize key thermochemical data for a selection of C1 to C4 fluorinated

alkanes. These values have been compiled from various experimental and computational

studies and are presented for easy comparison.

Table 1: Standard Molar Enthalpy of Formation (ΔfH°₂₉₈) for Selected Fluorinated Alkanes

(Ideal Gas Phase)

Compound Name Formula ΔfH°₂₉₈ (kJ/mol) ΔfH°₂₉₈ (kcal/mol)

Methane CH₄ -74.8 -17.9

Fluoromethane CH₃F -234.3 -56.0

Difluoromethane CH₂F₂ -452.3 -108.1

Trifluoromethane CHF₃ -697.5 -166.7

Tetrafluoromethane CF₄ -933.9 -223.2

Ethane C₂H₆ -84.7 -20.2

Fluoroethane CH₃CH₂F -273.6 -65.4

1,1-Difluoroethane CH₃CHF₂ -505.8 -120.9

1,1,1-Trifluoroethane CH₃CF₃ -755.2 -180.5

Propane C₃H₈ -103.8 -24.8

1-Fluoropropane CH₃CH₂CH₂F -293.7 -70.2

2-Fluoropropane CH₃CHFCH₃ -315.1 -75.3

1,1,1-Trifluoropropane CH₃CH₂CF₃ -776.1 -185.5

2,2-Difluoropropane CH₃CF₂CH₃ -557.7 -133.3

Butane C₄H₁₀ -125.6 -30.0

1-Fluorobutane CH₃CH₂CH₂CH₂F -314.6 -75.2

2-Fluorobutane CH₃CHFCH₂CH₃ -336.0 -80.3

2-Fluoro-2-

methylpropane
(CH₃)₃CF -359.0 -85.8
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Data compiled from multiple sources, including computational studies.[4]

Table 2: Standard Molar Entropy (S°₂₉₈) and Molar Heat Capacity (Cₚ) for Selected Fluorinated

Alkanes (Ideal Gas Phase)

Compound
Name

Formula
S°₂₉₈
(J/mol·K)

S°₂₉₈
(cal/mol·K)

Cₚ (J/mol·K)
Cₚ
(cal/mol·K)

Methane CH₄ 186.3 44.5 35.7 8.5

Fluoromethan

e
CH₃F 222.5 53.2 43.1 10.3

Difluorometh

ane
CH₂F₂ 246.3 58.9 51.0 12.2

Trifluorometh

ane
CHF₃ 259.6 62.0 60.7 14.5

Tetrafluorome

thane
CF₄ 261.6 62.5 61.3 14.6

Ethane C₂H₆ 229.6 54.9 52.5 12.5

Fluoroethane CH₃CH₂F 262.3 62.7 65.3 15.6

1,1-

Difluoroethan

e

CH₃CHF₂ 283.8 67.8 80.8 19.3

1,1,1-

Trifluoroethan

e

CH₃CF₃ 296.0 70.7 93.3 22.3

Entropy and heat capacity values are influenced by molecular structure and vibrational modes.
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The determination of accurate thermochemical data relies on precise experimental techniques.

The primary methods for fluorinated alkanes include combustion calorimetry and fluorine

calorimetry.

Combustion Calorimetry
Combustion calorimetry is a widely used and reliable method for determining the enthalpy of

formation of organic compounds, including those containing fluorine.[2] The general protocol

involves the complete combustion of a known mass of the substance in a high-pressure

oxygen atmosphere within a calorimetric bomb.

Detailed Methodology:

Sample Preparation: A precisely weighed sample of the fluorinated alkane is placed in a

crucible within the combustion bomb. For volatile liquids or gases, specialized ampules are

used.

Bomb Assembly: The bomb is sealed and pressurized with a known excess of pure oxygen,

typically around 3 MPa.[2] A small, known amount of water is often added to the bomb to

ensure that the fluorine-containing products form a well-defined aqueous solution of

hydrofluoric acid (HF).

Calorimetry: The bomb is submerged in a known mass of water in a well-insulated

calorimeter. The system is allowed to reach thermal equilibrium.

Ignition and Data Acquisition: The sample is ignited via an electrical fuse. The temperature of

the water is monitored with high precision as it rises due to the heat released by the

combustion reaction.

Product Analysis: After the reaction, the contents of the bomb are carefully analyzed to

determine the extent of combustion and to identify the products. This typically involves

quantifying the amount of carbon dioxide (CO₂) produced and the concentration of the

resulting hydrofluoric acid solution. In some cases, tetrafluoromethane (CF₄) can be a

byproduct, especially with highly fluorinated compounds, and its formation must be

accounted for.[2]
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Data Reduction: The observed temperature change is corrected for heat exchange with the

surroundings and the heat of ignition. The energy equivalent of the calorimeter (calorimeter

constant) is determined through calibration experiments, often by combusting a standard

substance like benzoic acid.

Calculation of Enthalpy of Formation: The standard enthalpy of combustion is calculated

from the corrected temperature rise and the calorimeter constant. The standard enthalpy of

formation of the fluorinated alkane is then derived using Hess's law, incorporating the known

standard enthalpies of formation of the combustion products (CO₂, H₂O, and HF(aq)).

Fluorine Calorimetry
For substances that are difficult to combust completely in oxygen or for the direct determination

of the heat of formation from the elements, fluorine calorimetry is a powerful alternative.[6][7]

This technique involves the direct reaction of a substance with elemental fluorine.

Detailed Methodology:

Apparatus: A specialized corrosion-resistant calorimetric bomb, typically made of Monel or

nickel, is required due to the high reactivity of fluorine. A flow system is used to introduce a

controlled stream of high-purity fluorine gas.[7]

Sample and Reactant Handling: A weighed sample is placed in the bomb. The system is

purged and then filled with fluorine gas.

Reaction Initiation and Monitoring: The reaction can be initiated by heating a filament or by a

spark. The temperature change of the surrounding water bath is measured, similar to

combustion calorimetry.

Product Analysis: The gaseous and solid products of the reaction are collected and analyzed

to ensure the reaction has gone to completion and to identify the final products.

Calculations: The enthalpy of reaction is calculated from the temperature rise and the

calorimeter's energy equivalent. The enthalpy of formation is then determined from this

value.
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The following diagrams, generated using Graphviz, illustrate important relationships and

workflows related to the thermochemistry of fluorinated alkanes.

Influence of Fluorination on Alkane Stability
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Caption: Relationship between fluorination and thermodynamic stability.
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Generalized Experimental Workflow for Enthalpy of Formation Determination
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Caption: Workflow for calorimetric determination of enthalpy of formation.
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Conclusion
The thermochemical data of fluorinated alkanes are fundamental to a wide range of scientific

and industrial applications. The progressive substitution of hydrogen with fluorine leads to a

systematic increase in thermodynamic stability, as evidenced by the increasingly negative

enthalpies of formation. Accurate determination of these properties through meticulous

experimental techniques like combustion and fluorine calorimetry is paramount. The data and

methodologies presented in this guide serve as a valuable resource for researchers and

professionals working with these important compounds.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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